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Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of 4-Methylphenylacetone is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. This document provides a
comprehensive, step-by-step guide for researchers, scientists, and drug development
professionals on the safe handling and disposal of this chemical. Adherence to these
procedures will help mitigate risks and ensure that all legal requirements are met.

. Hazard Identification and Waste Classification

Before initiating any disposal procedures, it is essential to understand the hazards associated
with 4-Methylphenylacetone and to correctly classify the waste.

Hazardous Properties:

o Health Hazards: 4-Methylphenylacetone is known to cause skin and eye irritation and may
cause respiratory irritation.[1]

e Physical Hazards: It is a combustible liquid.

e Incompatibilities: This compound is incompatible with strong oxidizing agents and strong
reducing agents.

Waste Classification: Based on its flash point, which is consistently reported above the 60°C
(140°F) threshold, 4-Methylphenylacetone is generally not classified as an ignitable
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hazardous waste (EPA hazardous waste code D001) under the Resource Conservation and
Recovery Act (RCRA).[2][3][4][5][6] It is also not typically listed as a P- or U-listed hazardous
waste. However, the ultimate responsibility for accurate waste determination lies with the waste

generator.

Crucial Step: Always consult your institution's Environmental Health and Safety (EHS)

department and review local and state regulations to confirm the appropriate hazardous waste

classification. Regulations can vary, and a formal determination by your EHS office is

necessary to ensure full compliance.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylphenylacetone, which is

essential for its safe handling and disposal.

Property Value Source
CAS Number 2096-86-8 [7]
Molecular Formula C10H120 [7]

Clear pale yellow to yellow

Appearance o [7]
liquid
- ) 226 °C /1 438.8 °F @ 760
Boiling Point
mmHg
Flash Point 92 °C/197.6 °F

H315: Causes skin

irritationH319: Causes serious

GHS Hazard Statements

eye irritationH335: May cause

respiratory irritation

lll. Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of 4-

Methylphenylacetone from a laboratory setting.
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. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a
laboratory coat.

. Waste Collection:
Liquid Waste:

o Collect waste 4-Methylphenylacetone in a dedicated, properly labeled hazardous waste
container.

o The container must be made of a compatible material (e.g., glass or polyethylene) and
have a secure, tight-fitting lid.

o Do not mix 4-Methylphenylacetone waste with incompatible materials, particularly strong
oxidizing or reducing agents.

Contaminated Solids:

o Items such as absorbent pads, gloves, and empty containers that are contaminated with
4-Methylphenylacetone should be collected in a separate, clearly labeled hazardous
waste container lined with a chemically resistant bag.

. Waste Container Labeling:
Label the waste container clearly with the words "Hazardous Waste."

The label must include:

[¢]

The full chemical name: "4-Methylphenylacetone”

[e]

The concentration (if in solution).

[e]

The associated hazards (e.g., "Irritant,” "Combustible Liquid").

o

The accumulation start date (the date the first drop of waste was added to the container).
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o The name of the principal investigator or laboratory supervisor.
. Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5]

The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

Ensure the storage area is well-ventilated and away from sources of ignition, heat, and direct
sunlight.

Provide secondary containment (e.g., a larger, chemically resistant tub or bin) to capture any
potential leaks or spills.

. Scheduling Waste Pickup:

Once the waste container is full or has been in accumulation for the maximum allowable time
per your institution's policy (typically 90 or 180 days, depending on your generator status),
contact your institution's EHS department to schedule a waste pickup.[5]

Do not allow hazardous waste to accumulate in the laboratory beyond the established limits.
. Spill Management:
In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads.

Collect the absorbed material and any contaminated debris into a designated hazardous
waste container.

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS department as required by your
institution's policy.
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IV. Experimental Workflow and Logic Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Methylphenylacetone.
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Caption: Workflow for the proper disposal of 4-Methylphenylacetone.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of 4-Methylphenylacetone, thereby protecting themselves, their colleagues, and the
environment. Always prioritize safety and consult with your institution's EHS department for any
specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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